Cas no 1222533-83-6 ((8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester)
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester is a specialized boronic acid derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group enhances stability and handling, while the pivaloyl moiety improves solubility and reactivity in organic synthesis. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its boronate ester functionality ensures efficient transmetalation under mild conditions, enabling high-yielding C-C bond formations. The tetrahydro-1,8-naphthyridine core offers a versatile scaffold for further functionalization. Suitable for controlled, selective coupling reactions, this reagent is optimized for applications requiring precise structural modifications in target molecules.
1222533-83-6 structure
Product Name:(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester
CAS No:1222533-83-6
MF:C19H29BN2O3
MW:344.256165266037
MDL:MFCD16628242
CID:1079686
PubChem ID:329771912
Update Time:2025-06-09
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- (8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester
- 2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxa borolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-y
- 2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one
- 2,2-dimethyl-1-[6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,8-naphthyridin-1-yl]propan-1-one
- A-6227
- 1222533-83-6
- CS-0175379
- 2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one, AldrichCPR
- MFCD16628242
- 1-Propanone, 1-[3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridin-1(2H)-yl]-2,2-dimethyl-
- 2,2-dimethyl-1-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,8-naphthyridin-1-yl]propan-1-one
- BS-42491
- DTXSID40678409
- AKOS027250895
- 2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxa borolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one
- 2,2-Dimethyl-1-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl]propan-1-one
- 2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxa borolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-
- A891158
- XYB53383
-
- MDL： MFCD16628242
- Inchi： 1S/C19H29BN2O3/c1-17(2,3)16(23)22-10-8-9-13-11-14(12-21-15(13)22)20-24-18(4,5)19(6,7)25-20/h11-12H,8-10H2,1-7H3
- InChI Key： LVERYMRCXQZLII-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C3C(=C2)CCCN3C(C(C)(C)C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 344.22700
- Monoisotopic Mass: 344.2271230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.7Ų
Experimental Properties
- PSA: 51.66000
- LogP: 2.77110
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- HazardClass：IRRITANT
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038694-1g |
2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one |
1222533-83-6 | 95% | 1g |
$994.08 | 2023-09-03 | |
| abcr | AB369067-1 g |
2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one |
1222533-83-6 | 1g |
€891.00 | 2023-06-20 | ||
| Matrix Scientific | 055626-100mg |
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester |
1222533-83-6 | 100mg |
$160.00 | 2023-09-10 | ||
| Chemenu | CM206114-1g |
2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one |
1222533-83-6 | 95% | 1g |
$1369 | 2023-02-03 | |
| TRC | P550805-10mg |
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic Acid Pinacol Ester |
1222533-83-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P550805-50mg |
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic Acid Pinacol Ester |
1222533-83-6 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P550805-100mg |
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic Acid Pinacol Ester |
1222533-83-6 | 100mg |
$ 250.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1257323-100mg |
1-Propanone, 1-[3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridin-1(2H)-yl]-2,2-dimethyl- |
1222533-83-6 | 95% | 100mg |
$240 | 2024-06-08 | |
| abcr | AB369067-1g |
2,2-Dimethyl-1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)propan-1-one; . |
1222533-83-6 | 1g |
€891.00 | 2025-02-14 | ||
| 1PlusChem | 1P0017G9-100mg |
1-Propanone, 1-[3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridin-1(2H)-yl]-2,2-dimethyl- |
1222533-83-6 | 95% | 100mg |
$174.00 | 2025-02-19 |
(8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl)boronic acid pinacol ester Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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